N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5-methylthiophene-2-sulfonamide

• IUPAC Name: N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-5-methylthiophene-2-sulfonamide
• InChI: InChI=1S/C16H18N2O3S2/c1-3-18-14-7-6-13(10-12(14)5-8-15(18)19)17-23(20,21)16-9-4-11(2)22-16/h4,6-7,9-10,17H,3,5,8H2,1-2H3
• InChI Key: GYIRYBDPRZYXIC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)C3=CC=C(S3)C
• Molecular Formula: C16H18N2O3S2
• Molecular Weight: 350.5 g/mol

Description

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5-methylthiophene-2-sulfonamide is a useful research compound. Its molecular formula is C16H18N2O3S2 and its molecular weight is 350.45. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Capacity and Mechanisms

Sulfonamides and tetrahydroquinoline derivatives exhibit significant antioxidant activities. The ABTS/PP decolorization assay elucidates the antioxidant capacity of certain compounds through specific reaction pathways, indicating their potential in mitigating oxidative stress in biological systems (Ilyasov et al., 2020). Furthermore, analytical methods for determining antioxidant activity highlight the role of sulfonamides in evaluating the antioxidant potential of various samples, showcasing their importance in food engineering, medicine, and pharmacy (Munteanu & Apetrei, 2021).

Environmental Remediation

Sulfonamide compounds, including derivatives of tetrahydroquinoline, are instrumental in environmental remediation efforts, particularly in the treatment of organic pollutants. Their role in enhancing the degradation of recalcitrant compounds in wastewater through enzymatic approaches highlights their significance in environmental science and technology (Husain & Husain, 2007).

Medicinal Chemistry and Drug Design

Sulfonamides and tetrahydroisoquinolines serve as core structures for the development of various therapeutic agents. The patent review on sulfonamides between 2008 and 2012 illustrates their broad application in designing drugs for treating diverse conditions, such as glaucoma, tumors, and microbial infections (Carta et al., 2012). Similarly, tetrahydroisoquinolines are explored for their therapeutic potential in cancer, malaria, and CNS disorders, underscoring their versatility in drug discovery (Singh & Shah, 2017).

Organophosphate Poisoning Prevention

Reversible cholinesterase inhibitors, including those derived from sulfonamide and tetrahydroquinoline frameworks, show promise as pre-treatment agents for exposure to organophosphates, indicating their potential in developing protective measures against chemical hazards (Lorke & Petroianu, 2018).

Advanced Materials

Compounds derived from poly(3,4-ethylenedioxythiophene) (PEDOT), which share structural similarities with tetrahydroquinoline derivatives, are being explored for their thermoelectric properties. This research underscores the potential of these materials in developing lightweight, flexible thermoelectric devices for energy conversion and management (Yue & Xu, 2012).